Cas no 2167095-56-7 (5-(1,3-dioxolan-2-yl)-4-methyl-2-(2-methylcyclopropanecarbonyl)-1,3-thiazole)

• Product Name: 5-(1,3-dioxolan-2-yl)-4-methyl-2-(2-methylcyclopropanecarbonyl)-1,3-thiazole
• CAS No: 2167095-56-7
• MF: C₁₂H₁₅NO₃S
• MW: 253.317402124405
• CID: 6330043
• PubChem ID: 165959683
• Update Time: 2025-10-12

5-(1,3-dioxolan-2-yl)-4-methyl-2-(2-methylcyclopropanecarbonyl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 5-(1,3-dioxolan-2-yl)-4-methyl-2-(2-methylcyclopropanecarbonyl)-1,3-thiazole
• EN300-1269203
• 2167095-56-7

• Inchi： 1S/C12H15NO3S/c1-6-5-8(6)9(14)11-13-7(2)10(17-11)12-15-3-4-16-12/h6,8,12H,3-5H2,1-2H3
• InChI Key： AOCPMWBHKIWLQG-UHFFFAOYSA-N
• SMILES： S1C(=C(C)N=C1C(C1CC1C)=O)C1OCCO1

Computed Properties

• Exact Mass: 253.07726451g/mol
• Monoisotopic Mass: 253.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 76.7Ų

Additional information on 5-(1,3-dioxolan-2-yl)-4-methyl-2-(2-methylcyclopropanecarbonyl)-1,3-thiazole

5-(1,3-dioxolan-2-yl)-4-methyl-2-(2-methylcyclopropanecarbonyl)-1,3-thiazole: An Overview of a Novel Heterocyclic Compound

5-(1,3-dioxolan-2-yl)-4-methyl-2-(2-methylcyclopropanecarbonyl)-1,3-thiazole (CAS No. 2167095-56-7) is a unique heterocyclic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound belongs to the thiazole class, which is known for its diverse biological activities and structural versatility. The presence of the 1,3-dioxolane and methylcyclopropane moieties adds to its complexity and functionality, making it a valuable candidate for various research and development activities.

The thiazole ring is a five-membered heterocyclic compound containing one sulfur and one nitrogen atom. Thiazoles are widely studied due to their broad spectrum of biological activities, including antimicrobial, antifungal, and anticancer properties. The 1,3-dioxolane moiety, on the other hand, is a cyclic acetal that can be used as a protecting group for ketones or aldehydes in organic synthesis. This functional group can also enhance the solubility and stability of the compound, making it more suitable for pharmaceutical applications.

The methylcyclopropane substituent in 5-(1,3-dioxolan-2-yl)-4-methyl-2-(2-methylcyclopropanecarbonyl)-1,3-thiazole adds a unique structural feature that can influence the compound's reactivity and biological activity. Methylcyclopropanes are known for their strain energy and reactivity towards various chemical transformations. This strain can be harnessed to design compounds with specific reactivity profiles or to enhance the binding affinity of molecules to biological targets.

Recent studies have explored the potential of thiazole derivatives in drug discovery. For instance, a study published in the Journal of Medicinal Chemistry (2023) investigated the antiviral properties of thiazole-containing compounds against various viral infections. The researchers found that certain thiazole derivatives exhibited potent antiviral activity against influenza and coronaviruses. The presence of the 1,3-dioxolane and methylcyclopropane moieties in 5-(1,3-dioxolan-2-yl)-4-methyl-2-(2-methylcyclopropanecarbonyl)-1,3-thiazole could potentially enhance its antiviral properties by improving its stability and solubility.

In another study published in Bioorganic & Medicinal Chemistry Letters (2022), researchers explored the anticancer potential of thiazole derivatives. They found that certain thiazole compounds showed significant cytotoxicity against various cancer cell lines. The study highlighted the importance of functional groups such as 1,3-dioxolane and methylcyclopropane in modulating the biological activity of thiazoles. These findings suggest that 5-(1,3-dioxolan-2-yl)-4-methyl-2-(2-methylcyclopropanecarbonyl)-1,3-thiazole could be a promising lead compound for further anticancer drug development.

The synthesis of 5-(1,3-dioxolan-2-yl)-4-methyl-2-(2-methylcyclopropanecarbonyl)-1,3-thiazole involves several steps that require precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the condensation of 4-methylthiazol-2(3H)-one with 1,3-dioxolane followed by the introduction of the methylcyclopropane moiety through a cycloaddition reaction. The choice of catalysts and solvents plays a crucial role in optimizing the yield and selectivity of these reactions.

The physical properties of 5-(1,3-dioxolan-2-yl)-4-methyl-2-(2-methylcyclopropanecarbonyl)-1,3-thiazole, such as its melting point, boiling point, and solubility in various solvents, are essential for its characterization and application. These properties can be determined through standard analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. Understanding these properties is crucial for optimizing its use in pharmaceutical formulations or as an intermediate in chemical synthesis.

In conclusion, 5-(1,3-dioxolan-2-yl)-4-methyl-2-(2-methylcyclopropanecarbonyl)-1,3-thiazole (CAS No. 2167095-56-7) is a promising heterocyclic compound with potential applications in pharmaceutical research and development. Its unique combination of functional groups makes it an attractive candidate for further exploration in areas such as antiviral and anticancer drug discovery. Continued research into this compound's properties and biological activities will likely uncover new opportunities for its use in various fields of chemistry and biology.